Zomebazam

• CAS No.: 78466-70-3
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 1,3,8-trimethyl-4-phenylpyrazolo[3,4-b][1,4]diazepine-5,7-dione
• InChI: InChI=1S/C15H16N4O2/c1-10-14-15(18(3)16-10)17(2)12(20)9-13(21)19(14)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3
• InChI Key: BFWACMHTIVUWJS-UHFFFAOYSA-N
• SMILES: CC1=NN(C2=C1N(C(=O)CC(=O)N2C)C3=CC=CC=C3)C

Description

Zomebazam is a pyrazolodiazepinone derivative drug known for its anxiolytic properties. It is structurally related to compounds such as razobazam and zometapine . The compound has a molecular formula of C15H16N4O2 and a molar mass of 284.319 g/mol .

Preparation Methods

The synthesis of Zomebazam involves several steps:

Catalytic Hydrogenation: The process begins with the catalytic hydrogenation of N,2,5-trimethyl-4-phenyldiazenylpyrazol-3-amine over Raney nickel, yielding 4-amino-1,3-dimethyl-5-methylaminopyrazole.

Treatment with Methyl Malonyl Chloride: This intermediate is then treated with methyl malonyl chloride to produce 4-α-ethoxycarbonylacetylamino-1,3-dimethyl-5-methylaminopyrazole.

Base-Catalyzed Lactamization: The resulting compound undergoes base-catalyzed lactamization.

Goldberg Reaction: Finally, the Goldberg reaction completes the synthesis of this compound.

Chemical Reactions Analysis

Zomebazam undergoes various chemical reactions, including:

Oxidation and Reduction: These reactions involve the gain or loss of electrons, respectively, and are crucial in modifying the compound’s oxidation state.

Substitution Reactions: These reactions involve the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Zomebazam has several scientific research applications:

Chemistry: It is used as a model compound in studying the synthesis and reactions of pyrazolodiazepinone derivatives.

Biology: this compound is studied for its effects on biological systems, particularly its anxiolytic properties.

Medicine: The compound is investigated for its potential therapeutic uses in treating anxiety and related disorders.

Industry: This compound’s chemical properties make it useful in various industrial applications, including the development of new pharmaceuticals.

Mechanism of Action

Zomebazam exerts its effects by modulating the activity of the gamma-aminobutyric acid (GABA) receptor. It acts as a positive allosteric modulator, enhancing the inhibitory effects of GABA on the central nervous system. This leads to its anxiolytic properties .

Comparison with Similar Compounds

Zomebazam is structurally related to razobazam and zometapine. it is unique in its specific anxiolytic properties and its chemical structure, which includes a pyrazolodiazepinone core. Similar compounds include:

Razobazam: Another pyrazolodiazepinone derivative with anxiolytic properties.

Zometapine: A structurally related compound with similar pharmacological effects.